Cas no 2228829-04-5 (5-(2-oxo-1,3-oxazolidin-5-yl)thiophene-2-carbonitrile)

• Product Name: 5-(2-oxo-1,3-oxazolidin-5-yl)thiophene-2-carbonitrile
• CAS No: 2228829-04-5
• MF: C₈H₆N₂O₂S
• MW: 194.210440158844
• CID: 6111157
• PubChem ID: 165717843
• Update Time: 2025-05-20

5-(2-oxo-1,3-oxazolidin-5-yl)thiophene-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(2-oxo-1,3-oxazolidin-5-yl)thiophene-2-carbonitrile
• EN300-1748968
• 2228829-04-5

• Inchi： 1S/C8H6N2O2S/c9-3-5-1-2-7(13-5)6-4-10-8(11)12-6/h1-2,6H,4H2,(H,10,11)
• InChI Key： DBKJRJWGYRNJFG-UHFFFAOYSA-N
• SMILES： S1C(C#N)=CC=C1C1CNC(=O)O1

Computed Properties

• Exact Mass: 194.01499861g/mol
• Monoisotopic Mass: 194.01499861g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 90.4Ų

Additional information on 5-(2-oxo-1,3-oxazolidin-5-yl)thiophene-2-carbonitrile

Introduction to 5-(2-oxo-1,3-oxazolidin-5-yl)thiophene-2-carbonitrile (CAS No. 2228829-04-5)

5-(2-oxo-1,3-oxazolidin-5-yl)thiophene-2-carbonitrile, identified by the chemical identifier CAS No. 2228829-04-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This heterocyclic compound features a thiophene core conjugated with a nitrile group, further functionalized by an oxazolidinone moiety. The structural configuration of this molecule imparts unique electronic and steric properties, making it a valuable scaffold for the development of novel bioactive agents.

The thiophene ring is a well-documented pharmacophore in medicinal chemistry, known for its role in modulating various biological pathways. Its aromaticity and ability to engage in π-stacking interactions make it a preferred component in drug design. The introduction of a carbonitrile group at the 2-position of the thiophene ring enhances the electrophilicity of the molecule, facilitating further derivatization and functionalization. This modification is particularly useful in constructing molecules with enhanced binding affinity and metabolic stability.

The oxazolidinone component at the 5-position of the thiophene ring adds another layer of complexity to the molecule. Oxazolidinones are known for their versatility in drug design, often serving as protease inhibitors and bioisosteres in small-molecule drug candidates. The presence of this moiety in 5-(2-oxo-1,3-oxazolidin-5-yl)thiophene-2-carbonitrile suggests potential applications in inhibiting enzymes involved in disease pathways, particularly those associated with inflammation and infection.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of understanding the three-dimensional structure of such compounds. The conformational flexibility of 5-(2-oxo-1,3-oxazolidin-5-yl)thiophene-2-carbonitrile allows it to adopt multiple binding modes, which can be exploited to optimize its interaction with biological targets. This flexibility is particularly advantageous in designing molecules that exhibit high selectivity and low toxicity.

In the realm of drug discovery, 5-(2-oxo-1,3-oxazolidin-5-yl)thiophene-2-carbonitrile has been explored as a potential lead compound for several therapeutic applications. Preliminary studies indicate that derivatives of this molecule may exhibit inhibitory activity against bacterial enzymes such as dihydrofolate reductase (DHFR), which is crucial for bacterial proliferation. Additionally, the structural features of this compound suggest potential utility in developing antiviral agents targeting RNA-dependent RNA polymerases.

The synthesis of 5-(2-oxo-1,3-oxazolidin-5-yl)thiophene-2-carbonitrile involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the oxazolidinone ring typically involves cyclocondensation reactions between β-keto esters or β-keto amides with urea or thiourea derivatives. The subsequent coupling of the nitrile group to the thiophene ring can be achieved through nucleophilic substitution or metal-catalyzed cross-coupling reactions.

The pharmacokinetic properties of 5-(2-oxo-1,3-oaxzolidinyl)thiophene - 2 carbonitrile are under active investigation to determine its bioavailability and metabolic fate. In vitro studies have shown that this compound exhibits moderate solubility in water and lipids, suggesting potential for oral administration. Further research is needed to assess its stability under physiological conditions and its interaction with cytochrome P450 enzymes.

One of the most exciting aspects of working with CAS No 2228829 - 04 - 5 is its amenability to structural modifications without compromising its core pharmacological activity. By introducing various substituents at different positions on the thiophene ring or altering the oxazolidinone moiety, chemists can fine-tune the properties of this compound to meet specific therapeutic requirements. This modular approach allows for rapid screening and optimization of lead compounds.

The role of computational methods cannot be overstated in modern drug discovery. Molecular docking simulations have been used extensively to predict how 5-(2 oxo - 1 , 3 oxazolidin - 5 yl ) thiophene - 2 carbonitrile interacts with biological targets such as enzymes and receptors. These simulations provide valuable insights into binding affinities and pose residues , guiding experimental efforts toward more effective drug candidates.

Future directions for research on this compound include exploring its potential as an intermediate in synthesizing more complex molecules with enhanced therapeutic profiles . Additionally , investigating its behavior in living systems through preclinical studies will provide critical data on its safety profile . The development o new analytical techniques also promises to deepen our understanding o how these types o compounds behave within biological matrices .